Cas no 90965-68-7 (1(3H)-Isobenzofuranone, 3-pentylidene-)

• Product Name: 1(3H)-Isobenzofuranone, 3-pentylidene-
• CAS No: 90965-68-7
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 749562
• PubChem ID: 13398859
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone, 3-pentylidene- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-pentylidene-
• 3-pentylidene-2-benzofuran-1-one
• 3-Pentylideneisobenzofuran-1(3H)-one
• SCHEMBL6530791
• 90965-68-7
• (Z)-3-pentylideneisobenzofuran-1(3H)-one
• CHEMBL399547
• (3Z)-3-PENTYLIDENE-2-BENZOFURAN-1-ONE

• Inchi： 1S/C13H14O2/c1-2-3-4-9-12-10-7-5-6-8-11(10)13(14)15-12/h5-9H,2-4H2,1H3/b12-9-
• InChI Key： UYKZUWVXNVHOGQ-XFXZXTDPSA-N
• SMILES： O1C(C2C=CC=CC=2/C/1=C/CCCC)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones